Cas no 1266369-25-8 (TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE)

• Product Name: TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE
• CAS No: 1266369-25-8
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 4584368
• PubChem ID: 15600490
• Update Time: 2025-06-11

TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• DL-4-nitro- Phenylalanine, 1,1-dimethylethyl ester
• TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(16)11(14)8-9-4-6-10(7-5-9)15(17)18/h4-7,11H,8,14H2,1-3H3/t11-/m0/s1
• InChI Key： WFXHVZZCTZMYSA-NSHDSACASA-N
• SMILES： C(OC(C)(C)C)(=O)[C@H](CC1=CC=C([N+]([O-])=O)C=C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE

Research Brief on TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE (CAS: 1266369-25-8): Recent Advances and Applications

TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE (CAS: 1266369-25-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl ester and nitro-substituted phenyl group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and future prospects.

One of the most notable advancements in the study of TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE is its role in the synthesis of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides, offering enhanced stability and bioavailability. Researchers have successfully utilized this compound as a building block for the development of novel peptidomimetics targeting proteases and kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The nitro group on the phenyl ring provides a handle for further functionalization, enabling the introduction of diverse pharmacophores.

In addition to its synthetic applications, recent studies have investigated the biological activity of TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE and its derivatives. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit moderate inhibitory activity against tyrosine kinases, a class of enzymes often dysregulated in cancer. The study employed molecular docking and kinetic assays to elucidate the binding interactions between the compound and the kinase active site, providing valuable insights for structure-activity relationship (SAR) optimization. These findings suggest that further modifications to the core structure could yield more potent and selective kinase inhibitors.

Another area of interest is the compound's potential as a precursor for the development of fluorescent probes. The nitro group can be reduced to an amine, which can then be conjugated with fluorophores for imaging applications. A recent publication in ACS Chemical Biology highlighted the use of TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE-derived probes for visualizing enzyme activity in live cells. This approach offers a powerful tool for studying enzymatic processes in real-time, with potential applications in diagnostics and drug screening.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE. Current synthetic routes often involve multi-step procedures with variable yields, necessitating the development of more efficient methodologies. Recent efforts have focused on optimizing reaction conditions, such as the use of microwave-assisted synthesis and green chemistry principles, to improve yield and reduce environmental impact. These advancements are critical for enabling the compound's broader adoption in industrial and academic settings.

In conclusion, TERT-BUTYL 2-AMINO-3-(4-NITROPHENYL)PROPANOATE (CAS: 1266369-25-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from peptidomimetic synthesis to kinase inhibition and fluorescent probe development, underscoring its multifaceted utility. Ongoing research aims to address synthetic challenges and explore new biological targets, paving the way for future innovations in drug discovery and molecular imaging. As the field continues to evolve, this compound is poised to play an increasingly important role in advancing therapeutic and diagnostic technologies.